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Compound of Interest

Compound Name:
N-(5-chloro-2-

methylphenyl)benzamide

CAS No.: 10282-51-6

Cat. No.: B185104

Get Quote

A Note on the Target Compound: This guide focuses on N-(4-chloro-2-

methylphenyl)benzamide. Comprehensive data for the isomeric compound N-(5-chloro-2-
methylphenyl)benzamide is not readily available in public scientific databases. Given their

structural similarity, the information presented herein on the 4-chloro isomer provides a

valuable technical reference for researchers in related fields.

Introduction
N-(4-chloro-2-methylphenyl)benzamide is a substituted aromatic amide. This class of

compounds is of significant interest in medicinal chemistry and material science due to the

diverse pharmacological activities and material properties exhibited by its derivatives.

Benzamide derivatives, in general, are known to possess a wide range of biological activities,

including antimicrobial, analgesic, anti-inflammatory, and anticancer properties. The specific

substitutions on the phenyl rings of N-(4-chloro-2-methylphenyl)benzamide—a chloro group

and a methyl group—confer distinct physicochemical properties that influence its interactions

with biological targets and its potential applications. This guide provides a comprehensive
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overview of its chemical properties, synthesis, and potential areas of application for

researchers, scientists, and drug development professionals.

Molecular and Physicochemical Properties
N-(4-chloro-2-methylphenyl)benzamide is characterized by the following molecular and

physicochemical properties, which are crucial for its handling, formulation, and mechanism of

action studies.

Property Value Source

Molecular Formula C₁₄H₁₂ClNO PubChem[1]

Molecular Weight 245.70 g/mol PubChem[1]

IUPAC Name
N-(4-chloro-2-

methylphenyl)benzamide
PubChem[1]

CAS Number 61495-07-6 PubChem[1]

Canonical SMILES
CC1=C(C=CC(=C1)Cl)NC(=O)

C2=CC=CC=C2
PubChem[1]

InChI Key
HQZJADWYJPOLOY-

UHFFFAOYSA-N
PubChem[1]

Appearance Solid (predicted)

XLogP3 3.6 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Synthesis and Characterization
The synthesis of N-substituted benzamide derivatives like N-(4-chloro-2-

methylphenyl)benzamide typically involves the acylation of a substituted aniline with a benzoyl

derivative.
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General Synthesis Pathway
A common and straightforward method for the synthesis of N-(4-chloro-2-

methylphenyl)benzamide is the reaction of 4-chloro-2-methylaniline with benzoyl chloride in the

presence of a base. The base, often a tertiary amine like triethylamine or pyridine, acts as a

scavenger for the hydrochloric acid byproduct.

4-chloro-2-methylaniline

+ Triethylamine (Base)
+ Dichloromethane (Solvent)

Benzoyl chloride

N-(4-chloro-2-methylphenyl)benzamideAcylation Triethylammonium chloride

Click to download full resolution via product page

Caption: General synthesis scheme for N-(4-chloro-2-methylphenyl)benzamide.

Experimental Protocol
The following is a representative experimental protocol for the synthesis of N-substituted

benzamides, which can be adapted for N-(4-chloro-2-methylphenyl)benzamide.

Materials:

4-chloro-2-methylaniline

Benzoyl chloride

Triethylamine

Anhydrous Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine solution

Anhydrous sodium sulfate
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Silica gel for column chromatography

Ethyl acetate and hexane for elution

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve 4-chloro-2-methylaniline (1.0

eq) and triethylamine (1.2 eq) in anhydrous DCM.

Cool the mixture to 0°C in an ice bath.

Add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 8-12 hours, monitoring

the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using an ethyl

acetate/hexane gradient to yield the pure N-(4-chloro-2-methylphenyl)benzamide.

Characterization
The synthesized compound should be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure and purity.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.
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Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the N-H and

C=O amide bonds.

Melting Point Analysis: To assess the purity of the final product.

Potential Applications in Research and
Development
While specific applications for N-(4-chloro-2-methylphenyl)benzamide are not extensively

documented, the broader class of benzamides has shown significant potential in several areas

of research and development.

Pharmaceutical Research
Benzamide derivatives are a cornerstone in drug discovery. They have been investigated for a

multitude of pharmacological activities:

Anticancer Agents: Many substituted benzamides have been synthesized and evaluated for

their anti-proliferative activities against various cancer cell lines. For example, derivatives of

5-chloro-2-methoxy-N-(4-sulphamoylphenyl)benzamide have been studied as potential

anticancer agents.[2]

Antimicrobial Agents: The benzamide scaffold is present in numerous compounds with

antibacterial and antifungal properties.

Enzyme Inhibitors: The structural features of benzamides make them suitable candidates for

the design of enzyme inhibitors, which are crucial in treating a wide range of diseases.

Agrochemicals
Certain benzamide derivatives have found applications in the agricultural sector as herbicides

and pesticides. The stability and specific biological activity of these compounds can be tailored

through chemical modification.

Material Science
The rigid structure of aromatic amides can be exploited in the development of novel polymers

with enhanced thermal stability and specific mechanical properties.
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Safety and Handling
Detailed toxicological data for N-(4-chloro-2-methylphenyl)benzamide is not readily available.

However, as with any chemical compound, it should be handled with appropriate safety

precautions in a laboratory setting.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area or a fume hood.

Storage: Store in a cool, dry place away from incompatible materials.

Conclusion
N-(4-chloro-2-methylphenyl)benzamide is a compound with a foundation in the well-established

and versatile class of benzamides. While specific research on this isomer is limited in the public

domain, its structural similarity to other pharmacologically active benzamides suggests its

potential as a building block in drug discovery and material science. The synthetic protocols

and characterization methods outlined in this guide provide a solid framework for researchers

to synthesize and evaluate this compound for novel applications. Further investigation into its

biological activity and material properties is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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